N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C13H18FNO/c1-13(2,3)12(16)15(4)9-10-6-5-7-11(14)8-10/h5-8H,9H2,1-4H3
• InChI Key: GZHLZRKCPXVPDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N(C)CC1=CC(=CC=C1)F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide, also known as fencamfamine, is a synthetic compound that belongs to the amphetamine class of drugs. It was first synthesized in the 1960s and was initially used as a stimulant and appetite suppressant. However, due to its potential for abuse and addiction, it is no longer used for these purposes. Instead, it is primarily used in scientific research to study its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide is not fully understood, but it is believed to act as a dopamine and noradrenaline reuptake inhibitor. This means that it increases the levels of these neurotransmitters in the brain, leading to increased alertness, focus, and mood.
Biochemical and Physiological Effects
Fencamfamine has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine and noradrenaline in the brain, leading to increased activity in the central nervous system. It also increases heart rate and blood pressure, which can have both positive and negative effects depending on the individual.

Advantages and Limitations for Lab Experiments

One advantage of N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide for lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it useful for studying the effects of dopamine and noradrenaline on the brain and behavior. However, its potential for abuse and addiction means that it must be used with caution and under strict supervision.

Future Directions

There are several potential future directions for research on N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide. One area of interest is its potential as a treatment for ADHD and other psychiatric disorders. Another area of interest is its potential as a cognitive enhancer or "smart drug." Additionally, further research is needed to fully understand its mechanism of action and potential long-term effects on the brain and body.
In conclusion, N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide is a synthetic compound that has been extensively studied in scientific research. While it is no longer used as a stimulant or appetite suppressant due to its potential for abuse and addiction, it has potential as a therapeutic agent for various conditions. Its mechanism of action involves the inhibition of dopamine and noradrenaline reuptake, leading to increased activity in the central nervous system. Further research is needed to fully understand its potential therapeutic applications and long-term effects.

Synthesis Methods

The synthesis of N-[(3-fluorophenyl)methyl]-N,2,2-trimethylpropanamide involves the reaction of 3-fluorobenzyl chloride with N,2,2-trimethylpropan-1-amine in the presence of a base such as sodium hydroxide. The resulting product is then purified and crystallized to obtain the final compound.

Scientific Research Applications

Fencamfamine has been extensively studied in scientific research due to its potential as a therapeutic agent for various conditions. It has been shown to have dopaminergic and noradrenergic effects, which may make it useful in the treatment of attention deficit hyperactivity disorder (ADHD) and other psychiatric disorders.